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Compound of Interest

Compound Name: Hsd17B13-IN-60

Cat. No.: B12380582

Disclaimer: No specific Safety Data Sheet (SDS) for Hsd17B13-IN-60 is publicly available. The
following guidance is based on best practices for handling potent small molecule inhibitors and
data from structurally related Hsd17B13 inhibitors. Researchers must exercise caution and
adhere to their institution's safety protocols.

This guide provides essential safety, handling, and disposal information for the research
chemical Hsd17B13-IN-60, a potent inhibitor of 17(3-Hydroxysteroid dehydrogenase 13. Given
the lack of specific safety data, a conservative approach to handling is strongly recommended.

I. Quantitative Data Summary for Related Hsd17B13
Inhibitors

The following table summarizes storage conditions for similar Hsd17B13 inhibitors. These
conditions are recommended for Hsd17B13-IN-60 to ensure its stability and integrity.
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Storage Storage Duration of  Duration of
Temperatur  Temperatur  Storage Storage Special
Compound .
e (Short- e (Long- (Short- (Long- Conditions
Term) Term) Term) Term)
Sealed, away
Hsd17B13-
IN-3 -20°C -80°C 1 month 6 months from moisture
and light
Hsd17B13-
-20°C -80°C 1 month 6 months N/A
IN-8
Protect from
Hsd17B13- light, stored
-20°C -80°C 1 month 6 months
IN-9 under
nitrogen
BI-3231 -20°C -80°C 1 month 6 months N/A

Il. Personal Protective Equipment (PPE) and Engineering

Controls

Proper PPE is mandatory when handling Hsd17B13-IN-60 to minimize exposure.

¢ Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Double-

gloving is recommended when handling the pure compound or concentrated solutions.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

o Lab Coat: A fully buttoned lab coat must be worn to protect from spills.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

properly fitted respirator (e.g., N95 or higher) is recommended to prevent inhalation.

e Engineering Controls: All work with solid Hsd17B13-IN-60 and concentrated stock solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.
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lll. Experimental Protocol: Safe Handling and
Preparation of Stock Solutions

This protocol outlines the steps for safely preparing a stock solution of Hsd17B13-IN-60.
Materials:
e Hsd17B13-IN-60 (solid form)
e Anhydrous DMSO (or other appropriate solvent)
o Calibrated analytical balance
e Chemical fume hood
e \ortex mixer
« Sterile microcentrifuge tubes or vials
¢ Pipettes and sterile, filtered tips
Procedure:
e Preparation:
o Don all required PPE before entering the designated handling area.
o Ensure the chemical fume hood is functioning correctly.
o Decontaminate the work surface within the fume hood.
e Weighing the Compound:

o Carefully weigh the desired amount of Hsd17B13-IN-60 powder on a calibrated analytical
balance inside the fume hood.

o Use a spatula to transfer the powder to an appropriate vial. Avoid creating dust.

e Solubilization:
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o Add the calculated volume of anhydrous DMSO to the vial containing the compound to
achieve the desired stock concentration.

o Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming
may be required for some compounds; refer to any available supplier data.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This prevents repeated freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage.

IV. Disposal Plan

All waste materials contaminated with Hsd17B13-IN-60 must be disposed of as hazardous
chemical waste in accordance with institutional and local regulations.

e Solid Waste:

o Contaminated items such as gloves, weigh boats, and paper towels should be collected in
a designated, sealed, and clearly labeled hazardous waste bag within the fume hood.

e Liquid Waste:

o Unused stock solutions and experimental media containing Hsd17B13-IN-60 should be
collected in a dedicated, sealed, and labeled hazardous liquid waste container.

o Do not dispose of Hsd17B13-IN-60 down the drain.[1]
e Sharps Waste:

o Contaminated pipette tips and needles must be disposed of in a designated sharps
container for chemical waste.
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V. Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

e Spill:

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for hazardous waste disposal.

o For larger spills, evacuate the area and contact your institution's environmental health and
safety department.

Diagrams
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Caption: Workflow for Safe Handling and Preparation of Hsd17B13-IN-60.
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Caption: Disposal Plan for Hsd17B13-IN-60 Contaminated Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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